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Abstract: This technical guide provides a comprehensive analysis of 4-(2-Methoxy-1-methyl-
ethoxy)-phenylamine (CAS No. 67191-18-8).[1] Due to the limited availability of direct

experimental data for this specific molecule, this document leverages a first-principles

approach, dissecting the compound's structural components to forecast its physicochemical

properties, reactivity, and potential applications. By examining the constituent p-aminophenyl

and 2-methoxy-1-methylethoxy moieties, we offer a predictive yet scientifically grounded

perspective for researchers, scientists, and professionals in drug development and materials

science. This guide includes projected data, detailed theoretical protocols for its synthesis, and

an evaluation of its potential utility and safety considerations.

Introduction and Current State of Knowledge
4-(2-Methoxy-1-methyl-ethoxy)-phenylamine is a substituted aniline with the confirmed

molecular formula C10H15NO2.[1] Despite its listing in chemical databases, there is a notable

absence of comprehensive studies detailing its synthesis, properties, and applications in peer-

reviewed literature. This guide aims to bridge this knowledge gap by providing a theoretical

framework for understanding this molecule. The insights presented herein are derived from the
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well-established chemistry of its core components: the aromatic amine functionality of the

aniline ring and the alkyl ether substituent. This predictive analysis serves as a foundational

resource to stimulate and guide future empirical research into this compound.

Molecular Structure and Inferred Properties
The structure of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine combines an electron-rich

aromatic amine with a flexible and polar ether side chain. This unique combination suggests a

molecule with amphiphilic character and specific reactivity patterns.

Caption: 2D Structure of 4-(2-Methoxy-1-methyl-ethoxy)-phenylamine.

The p-Aminophenyl Moiety
The aniline core is a versatile building block in organic synthesis. The amino group (-NH2) is a

strong activating group, directing electrophilic aromatic substitution to the ortho and para

positions.[2][3][4] Since the para position is occupied by the ether linkage, electrophilic attack is

predicted to occur at the positions ortho to the amino group (positions 2 and 6). The amino

group also imparts basicity, although aniline is a weak base due to the delocalization of the

nitrogen's lone pair into the aromatic pi-system.[4][5][6]

The 2-Methoxy-1-methyl-ethoxy Substituent
This ether group is structurally related to propylene glycol methyl ether (PGME).[7][8] PGME

and its derivatives are known for their excellent solvency for a range of polar and non-polar

substances, moderate volatility, and relatively low toxicity.[7][9][10] This substituent is expected

to increase the molecule's solubility in organic solvents and potentially in aqueous media,

compared to simpler alkoxy-anilines. The chirality at the 1-position of the ethoxy chain also

means that this compound can exist as a racemic mixture of (R) and (S) enantiomers.

Predicted Physicochemical Properties
The following table summarizes the predicted physicochemical properties of 4-(2-Methoxy-1-
methyl-ethoxy)-phenylamine based on its structure. These are estimations and await

experimental verification.
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Property Predicted Value Rationale/Comments

Molecular Formula C10H15NO2
Confirmed from chemical

databases.[1]

Molecular Weight 181.23 g/mol
Calculated from the molecular

formula.

Appearance
Colorless to light brown

liquid/solid

Aromatic amines often darken

on exposure to air and light.[6]

[11]

Boiling Point > 250 °C

Estimated based on the boiling

points of similarly sized

anilines and ethers.

Melting Point 40-60 °C

Highly dependent on

crystalline packing; likely a

low-melting solid.

Solubility

Soluble in alcohols, ethers,

acetone, DMSO.[11] Slightly

soluble in water.

The ether chain enhances

organic solvent solubility, while

the amine group provides

some water solubility.[7][8]

pKa (of anilinium ion) ~4.5

Similar to other alkoxy-

substituted anilines. The ether

group is not expected to

significantly alter the basicity of

the aniline nitrogen.

Anticipated Reactivity and Synthetic Pathways
The dual functionality of an amine and an ether in this molecule dictates its reactivity and

provides clear pathways for its synthesis.

Predicted Reactivity
N-Alkylation/Acylation: The primary amine is nucleophilic and will readily react with alkyl

halides and acyl chlorides.[4]
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Diazotization: The amine can be converted to a diazonium salt, which is a versatile

intermediate for introducing a wide range of functional groups.[3][5]

Electrophilic Aromatic Substitution: As mentioned, the ring is activated towards electrophiles

at the ortho positions to the amine.[2]

Oxidation: The aniline moiety is susceptible to oxidation, which can lead to colored

byproducts.[6]

Proposed Synthetic Pathway: Williamson Ether
Synthesis
The most logical and industrially scalable route to synthesize 4-(2-Methoxy-1-methyl-ethoxy)-
phenylamine is via the Williamson ether synthesis.[12][13][14][15] This involves the reaction of

a phenoxide with an alkyl halide.

p-Aminophenol

Sodium p-aminophenoxide
 + Base

4-(2-Methoxy-1-methyl-ethoxy)-phenylamine

 + Alkyl Halide
 in Solvent

1-Chloro-2-methoxypropane

Base (e.g., NaOH, K2CO3)

Solvent (e.g., DMF, Acetonitrile)

Click to download full resolution via product page

Caption: Proposed Williamson Ether Synthesis for the target compound.

Experimental Protocol (Theoretical):

Deprotonation: To a stirred solution of p-aminophenol (1.0 eq) in a polar aprotic solvent such

as DMF, add a suitable base like sodium hydride (NaH, 1.1 eq) or potassium carbonate

(K2CO3, 2.0 eq) at room temperature.[12] The reaction mixture is stirred for 1-2 hours to

ensure complete formation of the sodium p-aminophenoxide.
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Alkylation: To the resulting phenoxide solution, add 1-chloro-2-methoxypropane (1.2 eq)

dropwise. The reaction mixture is then heated to 80-100°C and monitored by Thin Layer

Chromatography (TLC).[13]

Workup: After completion, the reaction is cooled to room temperature and quenched with

water. The aqueous layer is extracted with an organic solvent like ethyl acetate.

Purification: The combined organic layers are washed with brine, dried over anhydrous

sodium sulfate, and concentrated under reduced pressure. The crude product can be purified

by column chromatography on silica gel to yield the final product.

Potential Research and Industrial Applications
Substituted anilines are foundational in various fields.[16][17] Based on its structure, 4-(2-
Methoxy-1-methyl-ethoxy)-phenylamine could be a valuable intermediate in several areas:

Pharmaceuticals: Anilines are prevalent in many drug molecules.[5][18] The ether side chain

could be used to tune pharmacokinetic properties such as solubility and metabolic stability.

The primary amine provides a handle for further derivatization.

Dyes and Pigments: Aromatic amines are precursors to azo dyes.[3] The title compound

could be diazotized and coupled with other aromatic systems to produce novel colorants.

Polymer Science: Anilines are used in the synthesis of polyurethanes and other polymers.[4]

This compound could be explored as a monomer or a curing agent.

Agrochemicals: The aniline scaffold is present in many herbicides and fungicides.

Safety and Handling (Theoretical)
While no specific toxicity data exists for this compound, its structure as an aromatic amine

warrants caution.

Toxicity: Aromatic amines as a class are known for their potential toxicity, including

methemoglobinemia and carcinogenicity.[19][20][21][22][23] They can be readily absorbed

through the skin.[20][21]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.cs.gordon.edu/courses/organic/williamson.html
https://pdf.benchchem.com/15369/Unlocking_Potential_A_Technical_Guide_to_the_Research_Applications_of_Substituted_Anilines.pdf
https://patents.google.com/patent/US5117061A/en
https://www.benchchem.com/product/b1310277/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-2-methoxy-1-methyl-ethoxy-phenylamine
https://www.benchchem.com/product/b1310277/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-2-methoxy-1-methyl-ethoxy-phenylamine
https://www.chemistrysteps.com/reactions-of-aniline/
https://cresset-group.com/science/science-resources/aniline-replacement-in-drug-compounds/
https://www.geeksforgeeks.org/chemistry/aniline-structure-properties-preparation-reactions-uses/
https://en.wikipedia.org/wiki/Aniline
https://pubmed.ncbi.nlm.nih.gov/12088717/
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/Aromatic_amines/
https://pubs.acs.org/doi/10.1021/acs.chas.3c00073
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91023XBS.TXT
https://pollution.sustainability-directory.com/area/aromatic-amine-toxicity/
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/Aromatic_amines/
https://pubs.acs.org/doi/10.1021/acs.chas.3c00073
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1310277?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling: It is recommended to handle this compound in a well-ventilated fume hood.

Personal protective equipment (PPE), including safety goggles, chemical-resistant gloves,

and a lab coat, should be worn at all times.

Storage: The compound should be stored in a tightly sealed container, protected from light

and air, in a cool, dry place.[24]

Conclusion
4-(2-Methoxy-1-methyl-ethoxy)-phenylamine represents an under-explored area of chemical

space. This guide has provided a theoretical yet comprehensive overview of its likely

properties, synthesis, and potential applications based on fundamental chemical principles and

data from analogous structures. The combination of a reactive aniline core and a property-

modulating ether side chain makes it a promising candidate for further investigation in

medicinal chemistry, materials science, and synthetic dye production. Experimental validation

of the predictions made in this guide is a necessary next step to fully unlock the potential of this

molecule.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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